BE“GHE Foundational & Exploratory

Check Availability & Pricing

What are the physical and chemical properties
of benzoyl iodide?

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Benzoyl iodide

Cat. No.: B15495994

Benzoyl lodide: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzoyl iodide (C7Hsl0) is an acyl iodide, a class of organic compounds characterized by the
presence of an iodine atom bonded to a carbonyl group. It is a highly reactive chemical
intermediate utilized in various organic syntheses. Its reactivity makes it a valuable reagent for
introducing the benzoyl group into molecules, a common moiety in many pharmaceuticals and
other biologically active compounds. This guide provides an in-depth overview of the physical
and chemical properties of benzoyl iodide, along with relevant experimental details and safety
information.

Physical Properties

The physical properties of benzoyl iodide are summarized in the table below. It is a dense
liquid or low-melting solid at or near room temperature.
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Property Value Reference(s)
Molecular Formula C7HsIO [1]
Molecular Weight 232.02 g/mol [1]
Appearance Colorless to yellow liquid or 2]
crystals
Melting Point 3°C (276.15 K) [3]
Boiling Point 128 °C at 20 mmHg
Density 1.88 g/cm3

Insoluble in water. Soluble in
Solubility alcohol, ether, and carbon [2][4]
disulfide.

Chemical Properties

Benzoyl iodide is a reactive acyl halide. The carbon atom of the carbonyl group is highly
electrophilic due to the electron-withdrawing effects of both the oxygen and iodine atoms. This
makes it susceptible to attack by a wide range of nucleophiles.

Reactivity and Stability:

e Hydrolysis: Benzoyl iodide reacts readily with water to form benzoic acid and hydroiodic
acid. This reaction is a classic example of nucleophilic acyl substitution. Due to its moisture
sensitivity, it must be handled and stored under anhydrous conditions.[5][6]

o Reaction with Alcohols and Amines: It reacts exothermically with alcohols to form benzoate
esters and with amines to form benzamides. These reactions are fundamental in organic
synthesis for the creation of ester and amide linkages.

» Stability: Benzoyl iodide is sensitive to light, air, and moisture.[7] It should be stored in a
tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) and in a cool,
dark place to prevent decomposition.[5][6]
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Synthesis of Benzoyl lodide

A common method for the synthesis of benzoyl iodide is the reaction of benzoyl chloride with
an iodide salt, such as sodium iodide, in an anhydrous solvent like acetone or acetonitrile. This
is an example of the Finkelstein reaction.

Experimental Protocol: Synthesis via Finkelstein
Reaction

Materials:

Benzoyl chloride

e Sodium iodide (anhydrous)

¢ Anhydrous acetone (dried over molecular sieves)

e Round-bottom flask

o Reflux condenser with a drying tube (e.g., filled with calcium chloride)
e Magnetic stirrer and stir bar

e Heating mantle

Procedure:

Set up a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux
condenser protected by a drying tube.

e Under an inert atmosphere (e.g., nitrogen or argon), add anhydrous sodium iodide to the
flask.

e Add anhydrous acetone to the flask and stir the suspension.

o Slowly add benzoyl chloride to the stirring suspension at room temperature.
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 After the addition is complete, heat the reaction mixture to reflux and maintain it for a
specified time (typically 1-3 hours), monitoring the reaction progress by thin-layer
chromatography (TLC).

 After the reaction is complete, cool the mixture to room temperature. The byproduct, sodium
chloride, will precipitate out of the solution.

« Filter the reaction mixture to remove the precipitated sodium chloride.

» The resulting solution contains benzoyl iodide. The solvent can be removed under reduced
pressure to yield the crude product.

 Further purification can be achieved by vacuum distillation.

Synthesis Workflow Diagram
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Caption: A workflow diagram illustrating the synthesis of benzoyl iodide.

Reactions of Benzoyl lodide: Nucleophilic Acyl
Substitution
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Benzoyl iodide readily undergoes nucleophilic acyl substitution reactions. The general
mechanism involves the attack of a nucleophile on the electrophilic carbonyl carbon, leading to
the formation of a tetrahedral intermediate. The iodide ion, being a good leaving group, is then
eliminated to yield the substituted product.

Reaction Mechanism with an Alcohol (Esterification)

Caption: Mechanism of nucleophilic acyl substitution with an alcohol.

Spectroscopic Data

Spectroscopic methods are crucial for the characterization of benzoyl iodide.

Spectroscopic Data Description

The proton NMR spectrum is expected to show
multiplets in the aromatic region (approximately

1H NMR 7.4-8.1 ppm) corresponding to the protons on
the benzene ring. The integration of these

signals would correspond to 5 protons.

The carbon NMR spectrum will show a
characteristic downfield signal for the carbonyl

13C NMR carbon (typically in the range of 160-170 ppm).
The aromatic carbons will appear in the region
of 125-140 ppm.

The IR spectrum will be dominated by a strong
infrared (IR) Spect absorption band for the carbonyl (C=0)
nfrare ectrosco
P by stretching vibration, typically appearing around

1720-1750 cm~2.[8]

The mass spectrum will show a molecular ion

peak (M*) at m/z = 232. Common fragmentation
Mass Spectrometry patterns would include the loss of an iodine

atom (m/z = 105, the benzoyl cation) and the

phenyl group (m/z = 77).
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Safety and Handling

Benzoyl iodide is a corrosive and lachrymatory substance. It should be handled with
appropriate personal protective equipment (PPE) in a well-ventilated fume hood.

o Personal Protective Equipment: Wear safety goggles, chemical-resistant gloves, and a lab
coat.[5][6]

o Handling: Avoid inhalation of vapors and contact with skin and eyes.[5] In case of contact,
flush the affected area with copious amounts of water.

o Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as
water, alcohols, and bases.[5][6] The container should be tightly sealed under an inert
atmosphere.[5]

» Disposal: Dispose of benzoyl iodide and any contaminated materials in accordance with
local, state, and federal regulations.

Conclusion

Benzoyl iodide is a highly useful but reactive chemical intermediate. A thorough understanding
of its physical and chemical properties, as well as proper handling and storage procedures, is
essential for its safe and effective use in research and development. Its ability to readily
undergo nucleophilic acyl substitution makes it a valuable tool for the synthesis of a wide array
of benzoylated compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Benzoyl iodide | C7H5IO | CID 136424 - PubChem [pubchem.ncbi.nim.nih.gov]
e 2. BENZYL IODIDE | 620-05-3 [chemicalbook.com]

» 3. Benzoyl iodide [webbook.nist.gov]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b15495994?utm_src=pdf-body
https://www.echemi.com/sds/benzoyliodide-pid_Rock3876.html
https://www.chemicalbook.com/msds/benzyl-iodide.pdf
https://www.echemi.com/sds/benzoyliodide-pid_Rock3876.html
https://www.echemi.com/sds/benzoyliodide-pid_Rock3876.html
https://www.chemicalbook.com/msds/benzyl-iodide.pdf
https://www.echemi.com/sds/benzoyliodide-pid_Rock3876.html
https://www.benchchem.com/product/b15495994?utm_src=pdf-body
https://www.benchchem.com/product/b15495994?utm_src=pdf-body
https://www.benchchem.com/product/b15495994?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Benzoyl-iodide
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2305798.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=C618382&Mask=6BF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15495994?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 4. Page loading... [wap.guidechem.com]

e 5. Benzoyl iodide SDS, 618-38-2 Safety Data Sheets - ECHEMI [echemi.com]
e 6. chemicalbook.com [chemicalbook.com]

e 7.nj.gov [nj.gov]

» 8. Benzoyl iodide [webbook.nist.gov]

 To cite this document: BenchChem. [What are the physical and chemical properties of
benzoyl iodide?]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15495994#what-are-the-physical-and-chemical-
properties-of-benzoyl-iodide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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